![molecular formula C19H24N2O2S B2862163 4,6-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2-piperidinopyridine CAS No. 478245-31-7](/img/structure/B2862163.png)
4,6-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2-piperidinopyridine
Description
4,6-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2-piperidinopyridine, or 4,6-DM-3-MPS-2-PP for short, is a synthetic compound that has been used in a variety of scientific research applications. It is an important tool in the fields of biochemistry, physiology, and pharmacology, and has been studied extensively for its potential applications in drug development and other medical research.
Scientific Research Applications
Pharmacology
In pharmacology, this compound has shown potential as a pharmaceutical analytical impurity (PAI). PAIs are crucial for ensuring the quality and safety of medicines. Specifically, it is associated with Azithromycin, an antibiotic used to treat various infections . The compound’s role in the development and validation of analytical methods for pharmaceuticals is vital for drug safety.
Organic Synthesis
Organic synthesis research has explored the use of this compound in the synthesis of dihydropyridine derivatives, which are significant in the treatment of hypertension and cardiovascular diseases as effective calcium channel blockers . Its utility in molecular docking studies to understand the binding interactions of drugs is also noteworthy.
Material Science
In material science, the compound’s derivatives are part of a collection of unique chemicals provided for early discovery researchers. These compounds are used in various research areas, including life science and chemical synthesis, indicating their versatility in developing new materials .
Analytical Chemistry
Analytical chemistry utilizes this compound as a PAI for conducting tests during early formulation feasibility studies and determining degradation impurities produced during stress studies. It also aids in developing, validating, and transferring analytical methods .
Biochemistry
Biochemists use derivatives of this compound for analytical testing to detect, identify, and measure pharmaceutical impurities. This ensures the quality and safety of medicines, particularly in the therapeutic area of antibiotics .
properties
IUPAC Name |
4,6-dimethyl-3-(4-methylphenyl)sulfonyl-2-piperidin-1-ylpyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2S/c1-14-7-9-17(10-8-14)24(22,23)18-15(2)13-16(3)20-19(18)21-11-5-4-6-12-21/h7-10,13H,4-6,11-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGNGAAAZVBXVGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(N=C(C=C2C)C)N3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2-piperidinopyridine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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